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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401

This technical guide provides a comprehensive overview of 4-tert-Butyl-2-nitrophenol,
including its chemical identity, physical and chemical properties, synthesis protocols, and
applications. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Chemical Identity

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 4-
tert-butyl-2-nitrophenol[1]. It is a derivative of phenol with a tert-butyl group and a nitro group
as substituents on the aromatic ring.

Synonyms:[1]

2-Nitro-4-tert-butylphenol

e Phenol, 4-(1,1-dimethylethyl)-2-nitro-

e 4-(1,1-DIMETHYLETHYL)-2-NITROPHENOL
o 4-(tert-Butyl)-2-nitrophenol

e 0-nitro-p-t-butyl-phenol

e 2-nitro-4-t-butyl phenol

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1265401?utm_src=pdf-interest
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/18661
https://pubchem.ncbi.nlm.nih.gov/compound/18661
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The following table summarizes the key quantitative data for 4-tert-Butyl-2-nitrophenol.

Property Value Source(s)
Molecular Formula C10H13NO3 [1][2]
Molecular Weight 195.22 g/mol [2][3]
CAS Number 3279-07-0 [1][2]
EC Number 221-914-8 [11[3]
Melting Point 27-29 °C [2][3]
Boiling Point 97 °C at 1 mmHg [2][3]
Density 1.12 g/mL at 25 °C [2][3]
Flash Point 113 °C (closed cup) [3]
Appearance \.(ell-ow to green crystal or oily )
liquid

Experimental Protocols

Synthesis of 2-nitro-4-t-butyl phenol[5]
This protocol describes the nitration of 4-tert-butylphenol to yield 4-tert-Butyl-2-nitrophenol.

Materials:

4-t-butyl phenol (30 g, 0.2 mole)

Ethyl acetate (200 mL)

Nitric acid (13 mL)

Water (13 mL)

Sodium nitrite (catalytic amount)
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e 1N Hydrochloric acid (excess)
e Magnesium sulfate (MgSOa)
Equipment:

e 600-mL round-bottomed flask
e Mechanical stirrer
Procedure:

» Dissolve 30 g (0.2 mole) of commercially available 4-t-butyl phenol in 200 mL of ethyl acetate
in a 600-mL round-bottomed flask equipped with a mechanical stirrer.

e Cool the mixture to 0°C.

e Add a mixture of 13 mL of nitric acid in 13 mL of water dropwise over 10 minutes.
e Add a catalytic amount of sodium nitrite to the reaction mixture.

o After 45 minutes, wash the reaction with an excess of 1N HCI.

o Separate the organic layer and dry it over MgSOa.

» Remove the solvent by evaporation to yield 37 g of 2-nitro-4-t-butyl phenol.

Applications

4-tert-Butyl-2-nitrophenol serves as a versatile chemical intermediate in various industrial
and research applications.[6] Its primary uses include:

o Antioxidant and Light Stabilizer: It is utilized for its properties as an antioxidant and a light
stabilizer.[7]

o Chemical Synthesis: Due to its functional groups, it is a valuable starting material or
intermediate in organic synthesis.[6] It can undergo transformations such as the reduction of
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the nitro group to an amine, derivatization of the hydroxyl group, and electrophilic aromatic
substitution.[6]

» Biocide Precursor: It is a key precursor in the synthesis of certain biocides, for instance, (2-
hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide.[4]

Visualizations

The following diagram illustrates the nomenclature breakdown of 4-tert-Butyl-2-nitrophenol.
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Logical Relationship of 4-tert-Butyl-2-nitrophenol Nomenclature

Substituent at C4: Substituent at C2:
tert-Butyl Nitro
(-C(CH3)3) (-NO2)

Phenol
(C6H50H)

Base Molecule Substituent

4-tert-Butyl-2-nitrophenol

Click to download full resolution via product page

Nomenclature of 4-tert-Butyl-2-nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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